Cas no 103877-07-2 ((-)-n-methylphysostigmine)
(-)-N-Methylphysostigmine is a cholinesterase inhibitor with selective properties. It exhibits potent and reversible acetylcholinesterase (AChE) inhibition, providing a valuable tool for studying cholinergic systems. This compound is highly effective in pharmacological research due to its rapid onset and duration, offering a reliable means for assessing AChE activity and modulating neurotransmission.
(-)-n-methylphysostigmine structure
Product Name:(-)-n-methylphysostigmine
CAS No:103877-07-2
MF:C16H23N3O2
MW:289.372723817825
CID:893503
PubChem ID:16219608
Update Time:2025-07-28
(-)-n-methylphysostigmine Chemical and Physical Properties
Names and Identifiers
-
- (-)-n-methylphysostigmine
- (−)-N-Methylphysostigmine
- [(3aR,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-yl] N,N-dimethylcarbamate
- CHEMBL308043
- LS-49585
- M100_FLUKA
- Physostigmine analog 33
- (-)-N-METHYLPHYSOSTIGMINE INHIBITOR OF A CETYLCH
- J-001054
- S6C28CTI07
- Carbamic acid, dimethyl-, 1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo(2,3-b)indol-5-yl ester, (3as-cis)-
- n-methylphysostigmine
- Q27288727
- UNII-S6C28CTI07
- BDBM10984
- Dimethylphysostigmine
- Dimethylphysostigmine, (-)-
- DTXSID10585212
- (-)-Dimethylphysostigmine
- 103877-07-2
- (3aS,8aR)-1,3a,8-trimethyl-1H,2H,3H,3aH,8H,8aH-pyrrolo[2,3-b]indol-5-yl N,N-dimethylcarbamate
- (3aS,8aR)-1,3a,8-Trimethyl-1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]indol-5-yl dimethylcarbamate
- Carbamic acid, dimethyl-, (3aS,8aR)-1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo(2,3-b)indol-5-yl ester
- (-)-N-Methylphysostigmine, analytical standard, for drug analysis
-
- Inchi: 1S/C16H23N3O2/c1-16-8-9-18(4)14(16)19(5)13-7-6-11(10-12(13)16)21-15(20)17(2)3/h6-7,10,14H,8-9H2,1-5H3/t14-,16+/m1/s1
- InChI Key: IUHMWLMDASQDJQ-ZBFHGGJFSA-N
- SMILES: O(C(N(C)C)=O)C1C=CC2=C(C=1)[C@]1(C)CCN(C)[C@@H]1N2C
Computed Properties
- Exact Mass: 289.17902698g/mol
- Monoisotopic Mass: 289.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 36Ų
Experimental Properties
- Solubility: H2O: 1.9 mg/mL
(-)-n-methylphysostigmine Security Information
- Hazardous Material transportation number:UN 1544 6.1/PG 2
- WGK Germany:3
(-)-n-methylphysostigmine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M338640-5mg |
(-)-N-Methylphysostigmine |
103877-07-2 | 5mg |
$133.00 | 2023-05-17 | ||
| TRC | M338640-10mg |
(-)-N-Methylphysostigmine |
103877-07-2 | 10mg |
$201.00 | 2023-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | M100-5MG |
(-)-n-methylphysostigmine |
103877-07-2 | analytical standard, for drug analysis | 5MG |
1810.54 | 2021-05-12 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-236078-5 mg |
(-)-N-Methylphysostigmine, |
103877-07-2 | 5mg |
¥910.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-236078-5mg |
(-)-N-Methylphysostigmine, |
103877-07-2 | 5mg |
¥910.00 | 2023-09-05 |
(-)-n-methylphysostigmine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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